7-phenyl-N~3~-(3-pyridylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: 7-phenyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C19H15N5O/c25-19(22-12-14-5-4-9-20-11-14)16-13-23-24-17(8-10-21-18(16)24)15-6-2-1-3-7-15/h1-11,13H,12H2,(H,22,25)
• InChI Key: LYZPCDBOWOPOAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=NC3=C(C=NN23)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C19H15N5O
• Molecular Weight: 329.4 g/mol

Description

The compound “7-phenyl-N~3~-(3-pyridylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide” belongs to the family of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are purine analogues and have been patented for herbicide, insecticide, and sterilization uses. They have beneficial properties as antimetabolites in purine biochemical reactions.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines can be chemoselectively synthesized by the condensation of isoflavone and 3-aminopyrazole. For instance, 5,6-Diarylpyrazolo[1,5-a]pyrimidines were obtained via microwave irradiation, and 6,7-diarylpyrazolo[1,5-a]pyrimidines were obtained via conventional heating.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines are diverse. For instance, they can be synthesized by the condensation of isoflavone and 3-aminopyrazole. The reaction can be carried out via microwave irradiation or conventional heating.

Future Directions

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties. Therefore, future research could focus on exploring these properties and finding new applications for these compounds.